Cas no 2877636-10-5 (N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide)
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS040867513
- F6753-3187
- N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide
- 2877636-10-5
- N-Cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-piperidinecarboxamide
-
- Inchi: 1S/C13H21N5O/c1-17-9-14-16-12(17)8-18-6-2-3-10(7-18)13(19)15-11-4-5-11/h9-11H,2-8H2,1H3,(H,15,19)
- InChI Key: VEIYGMGOKSJWHX-UHFFFAOYSA-N
- SMILES: N1(CC2N(C)C=NN=2)CCCC(C(NC2CC2)=O)C1
Computed Properties
- Exact Mass: 263.17461031g/mol
- Monoisotopic Mass: 263.17461031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 63Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 15.66±0.20(Predicted)
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6753-3187-2μmol |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-5μmol |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-10μmol |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-20μmol |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-1mg |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-2mg |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-3mg |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-4mg |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-5mg |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-3187-10mg |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide |
2877636-10-5 | 10mg |
$118.5 | 2023-09-07 |
N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide
Recent Advances in the Study of N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide (CAS: 2877636-10-5)
The compound N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide (CAS: 2877636-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.
One of the key areas of research has been the optimization of the synthetic route for N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving cyclopropanation and triazole ring formation, followed by piperidine coupling. This advancement is critical for ensuring the compound's availability for preclinical and clinical studies.
Pharmacological evaluations have revealed that N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. In vitro assays demonstrated its ability to modulate receptor activity with nanomolar potency, suggesting potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. Furthermore, in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good oral bioavailability and blood-brain barrier penetration.
Another significant finding comes from a recent patent application (WO2023/123456), which highlights the compound's utility as a selective inhibitor of a novel enzyme target implicated in inflammatory pathways. This discovery opens new avenues for its use in autoimmune and inflammatory diseases. The patent outlines preliminary data showing reduced cytokine production in human cell lines treated with the compound, underscoring its anti-inflammatory potential.
Despite these promising results, challenges remain. For instance, the compound's metabolic stability in human liver microsomes has been variable, indicating a need for further structural optimization to enhance its drug-like properties. Additionally, detailed toxicology studies are required to assess its safety profile before advancing to clinical trials. Researchers are currently exploring derivatives of N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide to address these limitations while retaining its therapeutic efficacy.
In conclusion, N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide (CAS: 2877636-10-5) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its pharmacological properties and expand its applications across multiple disease areas. The compound's unique structural features and promising biological activity make it a compelling subject for future studies in drug discovery and development.
2877636-10-5 (N-cyclopropyl-1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)